Cas no 62552-09-4 (Thiourea, N-cycloheptyl-N'-heptyl-)

Thiourea, N-cycloheptyl-N'-heptyl- structure
62552-09-4 structure
Product Name:Thiourea, N-cycloheptyl-N'-heptyl-
CAS No:62552-09-4
MF:C15H30N2S
MW:270.4771027565
CID:440588
PubChem ID:20322705
Update Time:2025-04-19

Thiourea, N-cycloheptyl-N'-heptyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-cycloheptyl-N'-heptyl-
    • 1-cycloheptyl-3-heptylthiourea
    • SCHEMBL11595933
    • 62552-09-4
    • N-Cycloheptyl-N'-heptylthiourea
    • DTXSID40605235
    • Inchi: 1S/C15H30N2S/c1-2-3-4-7-10-13-16-15(18)17-14-11-8-5-6-9-12-14/h14H,2-13H2,1H3,(H2,16,17,18)
    • InChI Key: VMJZVCRSWNTPPL-UHFFFAOYSA-N
    • SMILES: S=C(NCCCCCCC)NC1CCCCCC1

Computed Properties

  • Exact Mass: 270.2132
  • Monoisotopic Mass: 270.21297014g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06
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